Cas no 96433-09-9 (1,3,2-Dioxaborinane, 2,2'-(1,4-phenylene)bis-)

1,3,2-Dioxaborinane, 2,2'-(1,4-phenylene)bis- structure

96433-09-9 structure

Product Name:1,3,2-Dioxaborinane, 2,2'-(1,4-phenylene)bis-

CAS No:96433-09-9

MF:C₁₂H₁₆B₂O₄

MW:245.875043869019

CID:734676

PubChem ID:57359025

Update Time:2024-10-25

1,3,2-Dioxaborinane, 2,2'-(1,4-phenylene)bis- Chemical and Physical Properties

Names and Identifiers

- 1,3,2-Dioxaborinane, 2,2'-(1,4-phenylene)bis-
- 1,4-Di(1,3,2-dioxaborinan-2-yl)benzene
- BENZEN-1,4-BIS(BORONIC ACID)-PROPANE-1,3-DIOL DIESTER
- 2,2′-(1,4-Phenylene)bis[1,3,2-dioxaborinane] (ACI)
- p-Benzenediboronic acid, cyclic dipropylene ester (7CI)
- 2,2′-(1,4-Phenylene)bis(1,3,2-dioxaborinane)
- 2-[4-(1,3,2-Dioxaborinan-2-yl)phenyl]-1,3,2-dioxaborinane
- DTXSID80724358
- 96433-09-9
- 2,2'-(1,4-Phenylene)bis(1,3,2-dioxaborinane)
- SCHEMBL3686725
- BENZENE-1,4-BIS(TRIMETHYLENEBORATE)
- E84093
- DB-015898
- BS-47869
- Inchi： 1S/C12H16B2O4/c1-7-15-13(16-8-1)11-3-5-12(6-4-11)14-17-9-2-10-18-14/h3-6H,1-2,7-10H2
- InChI Key： QQFCUSUMPGLERA-UHFFFAOYSA-N
- SMILES： O1CCCOB1C1C=CC(B2OCCCO2)=CC=1

Computed Properties

Exact Mass: 246.1234693g/mol
Monoisotopic Mass: 246.1234693g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 221
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 36.9Å²

Experimental Properties

PSA: 36.92000
LogP: -0.04920

1,3,2-Dioxaborinane, 2,2'-(1,4-phenylene)bis- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D886957-5g	1,4-Di(1,3,2-dioxaborinan-2-yl)benzene	96433-09-9	98%	5g	2,059.20	2021-05-17
eNovation Chemicals LLC	Y1240320-5g	1,3,2-Dioxaborinane, 2,2'-(1,4-phenylene)bis-	96433-09-9	98%	5g	$260	2023-05-17
Aaron	AR005VA9-100mg	1,3,2-Dioxaborinane, 2,2'-(1,4-phenylene)bis-	96433-09-9	98%	100mg	$12.00	2025-02-12
Aaron	AR005VA9-250mg	1,3,2-Dioxaborinane, 2,2'-(1,4-phenylene)bis-	96433-09-9	98%	250mg	$19.00	2025-02-12
Aaron	AR005VA9-1g	1,3,2-Dioxaborinane, 2,2'-(1,4-phenylene)bis-	96433-09-9	98%	1g	$51.00	2025-02-12
Aaron	AR005VA9-5g	1,3,2-Dioxaborinane, 2,2'-(1,4-phenylene)bis-	96433-09-9	98%	5g	$160.00	2023-12-14
1PlusChem	1P005V1X-100mg	1,3,2-Dioxaborinane, 2,2'-(1,4-phenylene)bis-	96433-09-9	98%	100mg	$9.00	2024-04-19
1PlusChem	1P005V1X-250mg	1,3,2-Dioxaborinane, 2,2'-(1,4-phenylene)bis-	96433-09-9	98%	250mg	$16.00	2024-04-19
1PlusChem	1P005V1X-1g	1,3,2-Dioxaborinane, 2,2'-(1,4-phenylene)bis-	96433-09-9	98%	1g	$40.00	2024-04-19
eNovation Chemicals LLC	Y1240320-100mg	1,3,2-Dioxaborinane, 2,2'-(1,4-phenylene)bis-	96433-09-9	98%	100mg	$60	2024-06-07

1,3,2-Dioxaborinane, 2,2'-(1,4-phenylene)bis- Production Method

Production Method 1

4612-26-4

504-63-2

96433-09-9

Reaction Conditions

1.1 Solvents: Dichloromethane ; rt

Reference

: Toward Truly Water-Soluble Rodlike Polyelectrolytes: Synthesis of Poly(para-phenylenes) Wrapped in Ethylene Oxide and Amino Side Groups

Wittmeyer, Patrick; Traser, Steffen; Sander, Regina; Sondergeld, Katrin B.; Ungefug, Alexander; et al, Macromolecular Chemistry and Physics, 2016, 217(13), 1473-1487

Production Method 2

4612-26-4

504-63-2

96433-09-9

Reaction Conditions

1.1 Solvents: Toluene ; overnight, rt → reflux

Reference

: Palladium-Catalyzed Cross-Coupling Reactions in the Synthesis of Novel Aromatic Polymers

Lightowler, Stephen; Hird, Michael, Chemistry of Materials, 2004, 16(20), 3963-3971

Production Method 3

4612-26-4

504-63-2

96433-09-9

Reaction Conditions

1.1 Solvents: Dichloromethane ; 24 h, reflux

Reference

: Interchain Helically π-Stacked Assembly of Cationic Chiral Poly(para-phenylene) Derivatives Enforced by Anionic π-Conjugated Molecules through Both Electrostatic and π-π Interactions

Watanabe, Kazuyoshi; Sun, Zemeng; Akagi, Kazuo, Chemistry of Materials, 2015, 27(8), 2895-2902

Production Method 4

4612-26-4

504-63-2

96433-09-9

Reaction Conditions

1.1 Solvents: Dichloromethane ; 24 h, reflux

Reference

: Circularly Polarized Blue Luminescent Spherulites Consisting of Hierarchically Assembled Ionic Conjugated Polymers with a Helically π-Stacked Structure

Watanabe, Kazuyoshi; Iida, Hiroshi; Akagi, Kazuo, Advanced Materials (Weinheim, 2012, 24(48), 6451-6456

Production Method 5

4612-26-4

504-63-2

96433-09-9

Reaction Conditions

1.1 Solvents: Dichloromethane ; 24 h, rt

Reference

: Helically π-Stacked Thiophene-Based Copolymers with Circularly Polarized Fluorescence: High Dissymmetry Factors Enhanced by Self-Ordering in Chiral Nematic Liquid Crystal Phase

Watanabe, Kazuyoshi; Osaka, Itaru; Yorozuya, Shinichi; Akagi, Kazuo, Chemistry of Materials, 2012, 24(6), 1011-1024

Production Method 6

4612-26-4

504-63-2

96433-09-9

Reaction Conditions

1.1 Solvents: Toluene ; 16 h, reflux

Reference

: Strategies and investigations on bridging squaraine dye units

Kuster, Simon; Geiger, Thomas, Dyes and Pigments, 2012, 95(3), 657-670

Production Method 7

106-37-6

504-63-2

96433-09-9

Reaction Conditions

1.1 Reagents: Naphthalene , Lithium , Magnesium Solvents: Tetrahydrofuran ; 40 °C; 12 h; 3 h
1.2 Solvents: Tetrahydrofuran ; < -65 °C; 1 h, < -65 °C
1.3 Reagents: Tripropyl borate ; < -65 °C; rt
1.4 Reagents: Hydrochloric acid Solvents: Water ; acidified
1.5 Solvents: Toluene

Reference

: Synthesis and properties of terphenyl- and quaterphenyl-based chiral diesters

Kula, Przemyslaw; Herman, Jakub; Chojnowska, Olga, Liquid Crystals, 2013, 40(1), 83-90

Production Method 8

106-37-6

96433-09-9

Reaction Conditions

1.1 Reagents: Magnesium Catalysts: Iodine Solvents: Tetrahydrofuran ; 8 h, reflux; overnight, rt
1.2 Solvents: Tetrahydrofuran ; 3 h, -78 - -70 °C; 2 h, -78 - -70 °C; overnight, -70 °C → rt
1.3 Reagents: Sulfuric acid Solvents: Diethyl ether , Water ; cooled

Reference